Cas no 108129-25-5 (2-(Hydroxymethyl)-6-methylisonicotinonitrile)

• Product Name: 2-(Hydroxymethyl)-6-methylisonicotinonitrile
• CAS No: 108129-25-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD18384585
• CID: 127816
• PubChem ID: 17862306
• Update Time: 2025-06-11

2-(Hydroxymethyl)-6-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-6-methyl-4-Pyridinecarbonitrile
• 2-(Hydroxymethyl)-6-methylisonicotinonitrile
• 2-(hydroxymethyl)-6-methylpyridine-4-carbonitrile
• 2-hydroxymethyl-6-methyl-isonicotinonitrile
• 4-Pyridinecarbonitrile, 2-(hydroxymethyl)-6-methyl- (9CI)
• 4-Pyridinecarbonitrile,2-(hydroxymethyl)-6-methyl-
• 2-Hydroxymethyl-6-methylisonicotinonitrile
• Isonicotinonitrile,2-(hydroxymethyl)-6-methyl- (6CI)
• AKOS027339722
• 108129-25-5
• AS-47034
• 4-Pyridinecarbonitrile,2-(hydroxymethyl)-6-methyl-(9ci)
• SB54365
• F11622
• SCHEMBL1425100
• PBTBKEWEKAICOK-UHFFFAOYSA-N
• MFCD18384585
• DTXSID00591362

• MDL： MFCD18384585
• Inchi： 1S/C8H8N2O/c1-6-2-7(4-9)3-8(5-11)10-6/h2-3,11H,5H2,1H3
• InChI Key： PBTBKEWEKAICOK-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C=C(C)N=1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 56.91
• LogP: 0.75398

Additional information on 2-(Hydroxymethyl)-6-methylisonicotinonitrile

Introduction to 2-(Hydroxymethyl)-6-methylisonicotinonitrile (CAS No. 108129-25-5)

2-(Hydroxymethyl)-6-methylisonicotinonitrile, identified by its Chemical Abstracts Service (CAS) number 108129-25-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic nitrile derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which is a common motif in biologically active molecules.

The structural framework of 2-(Hydroxymethyl)-6-methylisonicotinonitrile incorporates both hydroxymethyl and methyl substituents, which contribute to its distinct chemical reactivity and interaction with biological targets. The presence of a nitrile group at the 3-position enhances its potential as a pharmacophore, enabling diverse interactions with enzymes and receptors. This compound’s molecular design suggests it may serve as a precursor or intermediate in the synthesis of more complex therapeutic agents.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 2-(Hydroxymethyl)-6-methylisonicotinonitrile has been studied for its possible role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Preliminary in vitro studies have indicated that this compound exhibits promising activity against certain enzymes, including cytochrome P450-dependent enzymes, which are crucial in drug metabolism.

The hydroxymethyl group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the methyl group at the 6-position may influence the compound’s solubility and metabolic stability, making it a valuable candidate for further optimization. These structural features make 2-(Hydroxymethyl)-6-methylisonicotinonitrile an attractive scaffold for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening methods have been employed to evaluate the binding affinity of 2-(Hydroxymethyl)-6-methylisonicotinonitrile to various protein targets. These studies have suggested that the compound may interact with receptors involved in pain signaling and immune responses, positioning it as a candidate for developing novel therapeutics.

The synthesis of 2-(Hydroxymethyl)-6-methylisonicotinonitrile involves multi-step organic reactions, including condensation and functional group transformations. The precise control of reaction conditions is essential to achieve high yields and purity. Advances in synthetic methodologies have allowed for more efficient production of this compound, making it more accessible for research purposes.

In addition to its pharmaceutical applications, 2-(Hydroxymethyl)-6-methylisonicotinonitrile has shown potential in material science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. The compound’s ability to undergo selective reactions with other molecules also makes it valuable for developing new synthetic strategies.

The future of research on 2-(Hydroxymethyl)-6-methylisonicotinonitrile lies in its exploration as a lead compound for drug development. By leveraging structural modifications and combinatorial chemistry approaches, scientists aim to enhance its therapeutic efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery process.

As our understanding of biological pathways continues to expand, compounds like 2-(Hydroxymethyl)-6-methylisonicotinonitrile will play an increasingly important role in addressing complex diseases. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening will further streamline the identification of novel therapeutic agents derived from this scaffold.

In conclusion, 2-(Hydroxymethyl)-6-methylisonicotinonitrile (CAS No. 108129-25-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and biological activity make it a valuable asset in ongoing research efforts aimed at developing innovative treatments for human diseases.